Cas no 56401-81-1 (1-chloro-N,N-diethylmethanesulfonamide)

1-chloro-N,N-diethylmethanesulfonamide structure
56401-81-1 structure
Product Name:1-chloro-N,N-diethylmethanesulfonamide
CAS No:56401-81-1
MF:C5H12ClNO2S
MW:185.67227935791
CID:1598817
PubChem ID:3017025
Update Time:2025-04-21

1-chloro-N,N-diethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-N,N-diethylmethanesulfonamide
    • Methanesulfonamide, 1-chloro-N,N-diethyl-
    • SCHEMBL10856014
    • DTXSID30204973
    • AKOS004120572
    • 56401-81-1
    • Inchi: 1S/C5H12ClNO2S/c1-3-7(4-2)10(8,9)5-6/h3-5H2,1-2H3
    • InChI Key: CHMZISMLWXTHSO-UHFFFAOYSA-N
    • SMILES: ClCS(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 185.02786
  • Monoisotopic Mass: 185.0277275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
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